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Compound of Interest

Compound Name: Stannous laurate

Cat. No.: B078282

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of stannous laurate, a chemical compound
with applications across various scientific and industrial domains. This document outlines its
core chemical identifiers and molecular structure, offering a foundational resource for
professionals in research and development.

Core Chemical Data

Stannous laurate, also known as tin(ll) laurate or tin dilaurate, is the metal salt of lauric acid
and divalent tin.[1] It is chemically designated as bis(dodecanoato)tin. The compound's key
identifiers and properties are summarized in the table below for ease of reference and
comparison.
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Identifier Value Source
CAS Number 14974-55-1 [1112113114]
Molecular Formula C24H4604Sn [1][3]
Molecular Weight 517.33 g/mol [11[2]
IUPAC Name dodecanoate;tin(2+) [3]

Tin dilaurate, TIN(II)
LAURATE, Tin(Il)

Synonyms o [1]
dodecanoate, Dilauric acid

tin(ll) salt

EC Number 239-054-7 [3]

UNII 14E51136PO [2]

Molecular Structure

The molecular structure of stannous laurate consists of a central tin(ll) atom ionically bonded
to the carboxylate groups of two laurate anions. Each laurate is a 12-carbon saturated fatty
acid chain. The tin atom is in the +2 oxidation state.

Caption: Molecular structure of stannous laurate.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or analysis of stannous laurate
were not available in the initial literature search. Researchers are advised to consult
specialized chemical synthesis databases or relevant patents for specific methodological
details.

Further Information

For more detailed chemical and physical properties, safety data sheets (SDS), and supplier
information, it is recommended to consult the resources provided by chemical suppliers and
regulatory bodies such as the European Chemicals Agency (ECHA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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